Cas no 2228467-92-1 (2-methyl-3-5-(trifluoromethyl)furan-2-ylpropanoic acid)

• Product Name: 2-methyl-3-5-(trifluoromethyl)furan-2-ylpropanoic acid
• CAS No: 2228467-92-1
• MF: C₉H₉F₃O₃
• MW: 222.161173582077
• CID: 6069894
• PubChem ID: 165669232
• Update Time: 2025-05-22

2-methyl-3-5-(trifluoromethyl)furan-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-5-(trifluoromethyl)furan-2-ylpropanoic acid
• EN300-1974114
• 2-methyl-3-[5-(trifluoromethyl)furan-2-yl]propanoic acid
• 2228467-92-1

• Inchi： 1S/C9H9F3O3/c1-5(8(13)14)4-6-2-3-7(15-6)9(10,11)12/h2-3,5H,4H2,1H3,(H,13,14)
• InChI Key： TVPMAMVINKTQNO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CC(C(=O)O)C)O1)(F)F

Computed Properties

• Exact Mass: 222.05037863g/mol
• Monoisotopic Mass: 222.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-methyl-3-5-(trifluoromethyl)furan-2-ylpropanoic acid

2-Methyl-3-(5-trifluoromethylfuran-2-yl)propanoic Acid: A Comprehensive Overview

2-Methyl-3-(5-trifluoromethylfuran-2-yl)propanoic acid, identified by the CAS number 2228467-92-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a propanoic acid backbone substituted with a methyl group and a furan ring bearing a trifluoromethyl group at the 5-position. This combination of functional groups imparts distinctive chemical and physical properties, making it a valuable subject for research.

The synthesis of 2-methyl-3-(5-trifluoromethylfuran-2-yl)propanoic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. The use of catalytic systems and green chemistry principles has further enhanced the sustainability of these reactions. Notably, the incorporation of the trifluoromethyl group into the furan ring is achieved through electrophilic substitution, a reaction that requires precise control over reaction conditions to ensure selectivity.

The physical properties of this compound, such as its melting point, solubility, and stability, are critical for its potential applications. Studies have shown that 2-methyl-3-(5-trifluoromethylfuran-2-yl)propanoic acid exhibits moderate solubility in polar solvents, which is advantageous for its use in biological assays. Additionally, its stability under various environmental conditions makes it suitable for long-term storage and transportation.

In terms of biological activity, recent research has highlighted the potential of this compound as a modulator of certain cellular pathways. For instance, studies have demonstrated its ability to inhibit specific enzymes involved in metabolic disorders. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in enhancing the compound's bioactivity. Furthermore, computational modeling has provided insights into the molecular interactions that govern its binding affinity to target proteins.

The application of 2-methyl-3-(5-trifluoromethylfuran-2-yl)propanoic acid extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its ability to form self-assembled monolayers, which are essential for advanced electronic devices.

The environmental impact of this compound is another area of active research. Assessments have been conducted to evaluate its biodegradability and potential toxicity to aquatic organisms. These studies are crucial for ensuring that the compound can be safely utilized without posing risks to ecosystems.

In conclusion, 2-methyl-3-(5-trifluoromethylfuran-2-yl)propanoic acid, with its CAS number 2228467-92-1, represents a promising compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary scientific endeavors.